molecular formula C8H13NO3 B6156227 5-(oxan-4-yl)-1,3-oxazolidin-2-one CAS No. 1496722-98-5

5-(oxan-4-yl)-1,3-oxazolidin-2-one

Cat. No. B6156227
CAS RN: 1496722-98-5
M. Wt: 171.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Oxan-4-yl)-1,3-oxazolidin-2-one (5-Oxo-4-aryl-1,3-oxazolidin-2-one) is a heterocyclic compound with an oxazolidin-2-one core structure. It is a type of oxazolidinone, a class of compounds with a wide range of applications in various fields including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

5-(oxan-4-yl)-1,3-oxazolidin-2-one has a wide range of applications in scientific research. It is used as a starting material for the synthesis of other compounds such as heterocyclic compounds and peptides. It has been used in the synthesis of inhibitors of the enzyme carbonic anhydrase. It has also been used in the synthesis of inhibitors of the enzyme histone deacetylase. It has been used in the synthesis of compounds with potential anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-(oxan-4-yl)-1,3-oxazolidin-2-one is not fully understood. However, it is believed to act as a pro-drug, which is converted to an active compound in the body. It is believed to act as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. It is also believed to act as an inhibitor of the enzyme histone deacetylase, which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(oxan-4-yl)-1,3-oxazolidin-2-one are not fully understood. However, it is believed to act as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. It is also believed to act as an inhibitor of the enzyme histone deacetylase, which is involved in the regulation of gene expression. It has also been shown to have anti-cancer and anti-inflammatory properties in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(oxan-4-yl)-1,3-oxazolidin-2-one in lab experiments include its low cost and availability, its ease of synthesis, and its wide range of applications. The main limitation is that its mechanism of action is not fully understood, and its biochemical and physiological effects have not been fully elucidated.

Future Directions

Potential future directions for research on 5-(oxan-4-yl)-1,3-oxazolidin-2-one include further elucidation of its mechanism of action and biochemical and physiological effects, as well as further investigation of its potential applications in medicinal chemistry, organic synthesis, and biochemistry. Additionally, further research could be conducted on its potential anti-cancer and anti-inflammatory effects, as well as its potential use in the synthesis of inhibitors of the enzymes carbonic anhydrase and histone deacetylase.

Synthesis Methods

The synthesis of 5-(oxan-4-yl)-1,3-oxazolidin-2-one can be achieved through a one-pot reaction of an aldehyde, an amine, and an acid chloride. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The reaction can also be performed in an aqueous medium with the addition of a surfactant.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(oxan-4-yl)-1,3-oxazolidin-2-one involves the cyclization of a precursor compound containing an oxan-4-yl and an amino group. The amino group will react with a carbonyl group to form the oxazolidinone ring, while the oxan-4-yl group will provide the necessary cyclic structure. The synthesis will be carried out in two steps: (1) synthesis of the precursor compound, and (2) cyclization of the precursor to form the target compound.", "Starting Materials": [ "4-hydroxytetrahydrofuran", "2-bromoacetic acid", "sodium hydride", "N,N-dimethylformamide", "sodium borohydride", "acetic acid", "sodium hydroxide", "acetic anhydride", "phosphorus pentoxide", "ammonia" ], "Reaction": [ "Step 1: Synthesis of precursor compound", "1.1. Protection of 4-hydroxytetrahydrofuran: 4-hydroxytetrahydrofuran is protected with acetic anhydride and pyridine to form 4-acetoxytetrahydrofuran.", "1.2. Bromination of 4-acetoxytetrahydrofuran: 4-acetoxytetrahydrofuran is reacted with 2-bromoacetic acid and phosphorus pentoxide to form 5-bromo-4-acetoxytetrahydrofuran.", "1.3. Reduction of 5-bromo-4-acetoxytetrahydrofuran: 5-bromo-4-acetoxytetrahydrofuran is reduced with sodium borohydride to form 5-bromo-4-hydroxytetrahydrofuran.", "1.4. Protection of 5-bromo-4-hydroxytetrahydrofuran: 5-bromo-4-hydroxytetrahydrofuran is protected with acetic anhydride and pyridine to form 5-bromo-4-acetoxytetrahydrofuran.", "1.5. Dehydration of 5-bromo-4-acetoxytetrahydrofuran: 5-bromo-4-acetoxytetrahydrofuran is dehydrated with phosphorus pentoxide to form 5-bromo-4-oxotetrahydrofuran.", "1.6. Amination of 5-bromo-4-oxotetrahydrofuran: 5-bromo-4-oxotetrahydrofuran is reacted with ammonia in N,N-dimethylformamide to form the precursor compound, 5-(oxan-4-yl)oxazolidin-2-one.", "Step 2: Cyclization of precursor compound", "2.1. Deprotection of precursor compound: 5-(oxan-4-yl)oxazolidin-2-one is deprotected with sodium hydroxide to form 5-(oxan-4-yl)-1,3-oxazolidin-2-one." ] }

CAS RN

1496722-98-5

Product Name

5-(oxan-4-yl)-1,3-oxazolidin-2-one

Molecular Formula

C8H13NO3

Molecular Weight

171.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.